1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine

• Molecular Formula: C17H23FN2O
• Molecular Weight: 290.38 g/mol
• IUPAC Name: [1-[(2-fluorophenyl)methyl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H23FN2O/c18-16-8-2-1-6-14(16)12-19-9-5-7-15(13-19)17(21)20-10-3-4-11-20/h1-2,6,8,15H,3-5,7,9-13H2
• InChI Key: DYBZXWAOEUFSKX-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2CCCN(C2)CC3=CC=CC=C3F

Description

1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine, also known as FPiperidine, is a chemical compound that has gained significant attention in the scientific community due to its potential as a pharmaceutical agent. It belongs to the class of piperidine derivatives and has been studied extensively for its various applications in the field of medicinal chemistry.

Mechanism of Action

1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine exerts its pharmacological effects by binding to the mu-opioid receptor in the brain and spinal cord. This results in the activation of the receptor and subsequent inhibition of pain signaling pathways. It also acts as a serotonin and norepinephrine reuptake inhibitor, which contributes to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine has been shown to produce dose-dependent antinociceptive effects in animal models of pain. It has also been shown to produce antidepressant and anxiolytic effects in animal models of depression and anxiety. Additionally, it has been shown to produce minimal respiratory depression and has a low potential for abuse.

Advantages and Limitations for Lab Experiments

1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine has several advantages for use in laboratory experiments. It is readily available and can be synthesized in high purity. It also exhibits potent pharmacological effects, making it a useful tool for studying pain, depression, and anxiety. However, its low solubility in aqueous solutions can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine. One area of interest is the development of new analogs with improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine and its potential as a therapeutic agent for a variety of conditions. Finally, investigations into the safety and toxicity profile of 1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine are needed to fully evaluate its potential as a pharmaceutical agent.

Synthesis Methods

The synthesis of 1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine involves the reaction of 1-(2-Fluorobenzyl)piperidine with pyrrolidine-1-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction occurs under mild conditions and yields the desired product in high purity.

Scientific Research Applications

1-(2-Fluorobenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine has been extensively studied for its potential as a pharmaceutical agent. It has been shown to exhibit potent analgesic activity, making it a promising candidate for the treatment of pain. Additionally, it has been investigated for its potential as an antidepressant and anxiolytic agent.